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Compound of Interest

Compound Name: Trpc3/6-IN-2

Cat. No.: B15139321 Get Quote

Trpc3/6-IN-2 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Trpc3/6-IN-2. Below you will find frequently

asked questions, troubleshooting guides, and experimental protocols to ensure the stability,

proper storage, and effective use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Trpc3/6-IN-2?

A1: Upon receipt, it is recommended to store the solid compound as specified on the Certificate

of Analysis (CoA) provided by the supplier. While the compound is shipped at room

temperature, long-term storage conditions are critical for maintaining its stability.[1] If the CoA is

unavailable, general best practice for pyrazole-based compounds is to store them in a cool, dry,

and dark place. Storing at -20°C or -80°C is a common practice for long-term preservation of

research compounds.

Q2: How should I prepare and store stock solutions of Trpc3/6-IN-2?

A2: For biological experiments, Dimethyl Sulfoxide (DMSO) is a commonly used solvent to

prepare stock solutions. To minimize degradation, it is advisable to prepare a high-

concentration stock solution (e.g., 10 mM) and store it in small aliquots at -20°C or -80°C to

avoid repeated freeze-thaw cycles. For immediate use in cell-based assays, further dilutions

can be made in your aqueous experimental buffer.
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Q3: What is the stability of Trpc3/6-IN-2 in solution?

A3: Specific stability data for Trpc3/6-IN-2 in solution is not readily available in the public

domain. As a general precaution for pyrazole derivatives, the pH of the solution can be a factor

in stability. It is recommended to use freshly prepared solutions for experiments whenever

possible. If you must store solutions, it is best to do so at low temperatures and for short

durations.

Q4: Is Trpc3/6-IN-2 sensitive to light or moisture?

A4: There is no specific public information regarding the light sensitivity or hygroscopicity of

Trpc3/6-IN-2. As a general precautionary measure for all research compounds, it is

recommended to protect them from light and moisture. Store the solid compound in a tightly

sealed container, and for solutions, use amber vials or wrap tubes in foil.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Always refer to the supplier's

Certificate of Analysis for

specific storage

recommendations. For stock

solutions, use aliquots to avoid

multiple freeze-thaw cycles.

Prepare fresh dilutions for

each experiment.

Compound precipitation in

aqueous buffer.

The solubility of Trpc3/6-IN-2 in

aqueous solutions is expected

to be low. Ensure the final

concentration of DMSO in your

experimental medium is low

and compatible with your cell

type. If precipitation occurs,

consider lowering the final

compound concentration.

Difficulty dissolving the

compound
Inappropriate solvent.

DMSO is a recommended

solvent for creating high-

concentration stock solutions.

For other potential solvents, it

is advised to consult the

supplier's technical data sheet.

Compound has degraded.

If the compound has been

stored for a long period or

under suboptimal conditions,

its physical properties may

have changed. It is

recommended to use a fresh

vial of the compound.

Quantitative Data Summary
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Property Value Source

Molecular Weight 347.41 g/mol [1]

Chemical Formula C₁₈H₂₃F₂N₅ [1]

CAS Number 2387893-55-0 [1]

IC₅₀ for TRPC3 16 nM [1]

IC₅₀ for TRPC6 29.8 nM [1]

Shipping Condition Room temperature [1]

Experimental Protocols
Protocol for Stock Solution Preparation

Weighing the Compound: Carefully weigh the desired amount of solid Trpc3/6-IN-2 in a

clean, dry vial.

Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the solution until the compound is completely

dissolved.

Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in amber

vials or tubes. Store the aliquots at -20°C or -80°C.
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Caption: A general experimental workflow for using Trpc3/6-IN-2 in cell-based assays.
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Caption: Simplified signaling pathway showing the inhibitory action of Trpc3/6-IN-2 on

TRPC3/6 channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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